Cas no 1416340-58-3 ((3-Pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester)
(3-Pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- (3-Pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester
- Methyl 2-(3-(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate
-
- Inchi: 1S/C10H10N4O2/c1-16-9(15)6-14-7-12-10(13-14)8-4-2-3-5-11-8/h2-5,7H,6H2,1H3
- InChI Key: XTRYWMIPYANQJV-UHFFFAOYSA-N
- SMILES: N1(CC(OC)=O)C=NC(C2=NC=CC=C2)=N1
(3-Pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM503147-1g |
Methyl2-(3-(pyridin-2-yl)-1H-1,2,4-triazol-1-yl)acetate |
1416340-58-3 | 97% | 1g |
$480 | 2022-09-29 |
(3-Pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on (3-Pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester
Compound CAS No. 1416340-58-3: (3-Pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester
The compound with CAS No. 1416340-58-3, commonly referred to as (3-Pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a triazole moiety and an acetic acid methyl ester group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and agrochemicals.
Recent studies have highlighted the importance of pyridine-triazole conjugates in medicinal chemistry due to their ability to modulate various biological targets. The triazole ring, in particular, is known for its stability and ability to form hydrogen bonds, which are critical for interactions with biological molecules. The acetic acid methyl ester group further enhances the compound's solubility and bioavailability, making it an attractive candidate for therapeutic development.
One of the most promising areas of research involving this compound is its potential as a lead molecule in the development of novel anti-inflammatory agents. Preclinical studies have demonstrated that (3-Pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. This finding has opened new avenues for exploring its use in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.
In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Research indicates that it possesses potent fungicidal properties, making it a potential candidate for developing environmentally friendly pesticides. Its ability to target specific fungal pathogens without harming beneficial microorganisms underscores its value in sustainable agriculture.
The synthesis of (3-Pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is crucial for its application in chiral drug design.
Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various biological targets. These studies have revealed that the pyridine ring plays a pivotal role in stabilizing interactions through π–π stacking and hydrogen bonding. The triazole moiety further enhances the molecule's ability to engage with protein surfaces, making it an ideal scaffold for drug design.
Despite its promising properties, the development of this compound into a therapeutic or agrochemical agent requires further investigation into its pharmacokinetics and toxicity profiles. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects to ensure safe and effective use in clinical settings.
In conclusion, CAS No. 1416340-58-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and agricultural chemistry. As research continues to uncover its full potential, this compound is poised to make significant contributions to both human health and sustainable agriculture.
1416340-58-3 ((3-Pyridin-2-yl-[1,2,4]triazol-1-yl)-acetic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)